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Compound of Interest |

Compound Name: 5-Bromomethyl-indan
CAS No.: 501649-52-1
Cat. No.: B1267438
Get Quote
. J

This guide provides an in-depth analysis of the spectroscopic data for 5-Bromomethyl-indan
(CAS No: 501649-52-1), a key intermediate in pharmaceutical and materials science research.
[1] As direct experimental spectra for this compound are not widely published, this document
synthesizes predicted data with empirical knowledge from closely related structures to offer a
robust framework for its characterization. This approach, grounded in the principles of nuclear
magnetic resonance (NMR), infrared (IR) spectroscopy, and mass spectrometry (MS), is
designed to empower researchers, scientists, and drug development professionals in the
confident identification and quality assessment of this versatile molecule.

Molecular Structure and Its Spectroscopic
Implications

5-Bromomethyl-indan, also known as 5-(bromomethyl)-2,3-dihydro-1H-indene, possesses a
bicyclic structure comprising a benzene ring fused to a five-membered cyclopentyl ring, with a
bromomethyl substituent on the aromatic ring.[2] This unique arrangement of aliphatic and
aromatic moieties, along with the influential bromomethyl group, gives rise to a distinct
spectroscopic fingerprint. Understanding the interplay of these structural features is paramount
to interpreting the spectral data.
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Caption: Molecular Structure of 5-Bromomethyl-indan.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the structural elucidation of 5-Bromomethyl-
indan in solution. Both *H and 3C NMR provide detailed information about the carbon-
hydrogen framework.

'H NMR Spectroscopy: A Proton's Perspective

The *H NMR spectrum is anticipated to exhibit distinct signals for the aromatic, benzylic, and
aliphatic protons. The chemical shifts are influenced by the electron-withdrawing effect of the
bromine atom and the aromatic ring current. The resonance of bromomethyl protons is typically
observed in the region of & 3.4—4.7 ppm, with a chemical shift of approximately & 4.48 ppm
being characteristic of benzylic bromides.[3]

Table 1: Predicted *H NMR Data for 5-Bromomethyl-indan (in CDCIs)

Predicted Coupling
Proton ) ) o )
. Chemical Shift  Multiplicity Integration Constant (J,
Assignment
(3, ppm) Hz)
Ar-H ~7.2-7.0 m 3H -
-CH2Br ~4.48 S 2H -
Ar-CHz- ~2.9 t 4H ~7.5
-CH:- (aliphatic) ~2.1 p 2H ~7.5

Interpretation of the tH NMR Spectrum:

e Aromatic Protons (& ~7.2 - 7.0 ppm): The three protons on the substituted benzene ring are
expected to appear as a complex multiplet in this region. The substitution pattern breaks the
symmetry, leading to distinct chemical shifts and coupling patterns for each aromatic proton.

o Bromomethyl Protons (& ~4.48 ppm): A singlet integrating to two protons is predicted for the
bromomethyl group.[3] Its downfield shift is a direct consequence of the deshielding effect of
the adjacent electronegative bromine atom and the aromatic ring.
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e Benzylic Protons (& ~2.9 ppm): The four protons of the two methylene groups attached to the
aromatic ring are expected to be chemically equivalent and appear as a triplet, integrating to
four protons. The triplet multiplicity arises from coupling with the adjacent aliphatic methylene

group.

 Aliphatic Protons (6 ~2.1 ppm): The two protons of the central methylene group in the five-
membered ring are predicted to appear as a pentet (or quintet), integrating to two protons.
This pattern results from coupling to the four neighboring benzylic protons.

Caption: Correlation of Protons in 5-Bromomethyl-indan to Predicted *H NMR Signals.

13C NMR Spectroscopy: The Carbon Backbone

The proton-decoupled 3C NMR spectrum will reveal the number of unique carbon
environments. The chemical shifts will be indicative of the hybridization and electronic
environment of each carbon atom.

Table 2: Predicted 3C NMR Data for 5-Bromomethyl-indan (in CDCIs)

Carbon Assignment Predicted Chemical Shift (6, ppm)
Quaternary Ar-C ~142 - 138

Ar-CH ~128 - 124

-CHz2Br ~33

Ar-CHa- ~32

-CH:- (aliphatic) ~25

Interpretation of the 3C NMR Spectrum:

o Aromatic Carbons (0 ~142 - 124 ppm): The six carbons of the benzene ring will resonate in
this region. The two quaternary carbons (to which the aliphatic ring and the bromomethyl
group are attached) will appear downfield, while the four CH carbons will be slightly upfield.

e Bromomethyl Carbon (& ~33 ppm): The carbon of the bromomethyl group is expected to
appear around this region, influenced by the attached bromine.
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e Benzylic and Aliphatic Carbons (6 ~32 and ~25 ppm): The two equivalent benzylic methylene
carbons and the central aliphatic methylene carbon will have distinct signals in the aliphatic
region of the spectrum.

Infrared (IR) Spectroscopy

IR spectroscopy provides valuable information about the functional groups present in the
molecule. The spectrum is a unique "molecular fingerprint” arising from the vibrational modes
of the chemical bonds.

Table 3: Predicted Key IR Absorption Bands for 5-Bromomethyl-indan

. . Predicted Absorption .
Vibrational Mode Intensity
Range (cm™)

Aromatic C-H Stretch 3100 - 3000 Medium-Weak
Aliphatic C-H Stretch 3000 - 2850 Medium-Strong
Aromatic C=C Stretch 1600 - 1450 Medium

CHz Bend (Scissoring) ~1465 Medium

C-Br Stretch 680 - 515 Strong

Interpretation of the IR Spectrum:

C-H Stretching Vibrations: The spectrum will show distinct bands for aromatic C-H stretching
(above 3000 cm~1) and aliphatic C-H stretching (below 3000 cm~1).

o Aromatic Ring Vibrations: A series of bands in the 1600-1450 cm~1 region are characteristic
of the C=C stretching vibrations within the benzene ring.

 Aliphatic Bending Vibrations: A notable absorption around 1465 cm~1 is expected for the
scissoring (bending) vibration of the methylene groups.

o C-Br Stretch: A strong absorption in the fingerprint region (680-515 cm~1) will be indicative of
the carbon-bromine bond.
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Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and can provide information
about the structure through fragmentation patterns. For 5-Bromomethyl-indan (C10H11Br), the
monoisotopic mass is approximately 210.00441 Da.[2]

Table 4: Predicted Mass Spectrometry Data for 5-Bromomethyl-indan

lon Predicted m/z Interpretation

Molecular ion with
[M]* 210/212 characteristic 1:1 bromine

isotope pattern

[M-Br]* 131 Loss of a bromine radical

[CoHo]* 117 Loss of Br and CH:

Interpretation of the Mass Spectrum:

» Molecular lon Peak: The key feature will be the molecular ion peak displaying the
characteristic isotopic pattern of bromine (7°Br and 8Br in an approximate 1:1 ratio), with
signals at m/z 210 and 212.

o Major Fragmentation: A prominent peak at m/z 131 is expected, corresponding to the loss of
the bromine radical to form a stable benzylic carbocation. Further fragmentation may lead to

a peak at m/z 117.
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Caption: Predicted primary fragmentation pathway for 5-Bromomethyl-indan.

Experimental Protocols

The acquisition of high-quality spectroscopic data is contingent upon meticulous experimental
technique.

NMR Spectroscopy

o Sample Preparation: Dissolve 5-10 mg of 5-Bromomethyl-indan in approximately 0.6 mL of
deuterated chloroform (CDCIs) containing 0.03% tetramethylsilane (TMS) as an internal
standard.[3]

 Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher).

e 1H NMR Acquisition: Acquire the spectrum using a standard pulse program with a spectral
width of -2 to 12 ppm, a relaxation delay of 1-2 seconds, and a sufficient number of scans
(typically 16 or more) to achieve a good signal-to-noise ratio.

e 13C NMR Acquisition: Employ a proton-decoupled pulse program with a spectral width of 0 to
220 ppm and a sufficient number of scans for adequate signal averaging.

IR Spectroscopy
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o Sample Preparation: For Attenuated Total Reflectance (ATR)-FTIR, place a small amount of
the neat sample directly onto the ATR crystal.

e Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer equipped with an
ATR accessory.

o Data Acquisition: Record a background spectrum of the clean ATR crystal. Apply the sample
and collect the spectrum over a range of 4000-400 cm™1, co-adding at least 16 scans to
improve data quality.

Mass Spectrometry

o Sample Introduction: Introduce the sample via a suitable method, such as Gas
Chromatography (GC-MS) or direct infusion.

« lonization: Employ Electron lonization (El) at 70 eV to induce fragmentation.

o Mass Analysis: Scan a mass range of m/z 40-300 to detect the molecular ion and key
fragment ions.

Conclusion

The structural elucidation of 5-Bromomethyl-indan is readily achievable through a synergistic
application of NMR, IR, and MS. While this guide provides a predictive framework, it is crucial
for researchers to compare their experimentally obtained data with these expectations. Any
significant deviations may indicate the presence of impurities or an incorrect structural
assignment, necessitating further investigation. The detailed protocols and interpretations
herein serve as a robust starting point for the comprehensive characterization of this important
chemical intermediate.
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Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to the Spectroscopic
Characterization of 5-Bromomethyl-indan]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1267438/docs#a-technical-guide-to-the-
spectroscopic-characterization-of-5-bromomethyl-indan]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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